Cas no 794590-34-4 (Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate)

• Product Name: Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate
• CAS No: 794590-34-4
• MF: C₃₅H₆₃F₆N₅O₉
• MW: 811.893251657486
• CID: 2851644
• Update Time: 2023-08-09

Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-(hexadecanoylamino)hexanoyl]amino]-3-methylbutanoyl]amino]butanoic acid,2,2,2-trifluoroacetic acid
• Palmitoyl Dipeptide-6
• Palmitoyl Dipeptide-5 Diaminohydroxybutyrate
• Acetyl Tetrapeptide-3/Capixyl
• Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate
• 79390Q4BYV
• Palmitoyllysylvalyldiaminobutyrate trifluoroacetate
• Palmitoyl dipeptide-5 diaminohydroxybutyrate trifluoroacetate
• Butanoic acid, N2-(1-oxohexadecyl)-L-lysyl-L-valyl-2,4-diamino-, (2S)-, 2,2,2-trifluoroacetate (1:2)
• Q27266709

• Inchi： 1S/C31H61N5O5.2C2HF3O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-27(37)34-25(19-17-18-22-32)29(38)36-28(24(2)3)30(39)35-26(21-23-33)31(40)41;2*3-2(4,5)1(6)7/h24-26,28H,4-23,32-33H2,1-3H3,(H,34,37)(H,35,39)(H,36,38)(H,40,41);2*(H,6,7)/t25-,26-,28-;;/m0../s1
• InChI Key： OJGGXQRQSFPREL-OVRRWYLESA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)N[C@H](C(N[C@H](C(=O)O)CCN)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 55
• Rotatable Bond Count: 27
• Complexity: 802
• Topological Polar Surface Area: 251